Cas no 1221793-12-9 (6-Fluorobenzo[d]oxazole-2-acetonitrile)
![6-Fluorobenzo[d]oxazole-2-acetonitrile structure](https://ossimg.kuujia.com/scimg/1222000/1221793-12-9x500.png)
1221793-12-9 structure
Product Name:6-Fluorobenzo[d]oxazole-2-acetonitrile
CAS No:1221793-12-9
MF:C9H5FN2O
MW:176.147205114365
CID:4818963
Update Time:2023-08-19
6-Fluorobenzo[d]oxazole-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluorobenzo[d]oxazole-2-acetonitrile
-
- Inchi： 1S/C9H5FN2O/c10-6-1-2-7-8(5-6)13-9(12-7)3-4-11/h1-2,5H,3H2
- InChI Key： LQMDPFNXLJCCJT-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)OC(CC#N)=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8
6-Fluorobenzo[d]oxazole-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003223-250mg |
6-Fluorobenzo[d]oxazole-2-acetonitrile |
1221793-12-9 | 98% | 250mg |
$5337.48 | 2023-09-03 | |
| Alichem | A081003223-500mg |
6-Fluorobenzo[d]oxazole-2-acetonitrile |
1221793-12-9 | 98% | 500mg |
$8326.67 | 2023-09-03 | |
| Alichem | A081003223-1g |
6-Fluorobenzo[d]oxazole-2-acetonitrile |
1221793-12-9 | 98% | 1g |
$14725.82 | 2023-09-03 |
6-Fluorobenzo[d]oxazole-2-acetonitrile Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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